Cas no 90158-43-3 (2-Hexenoic acid, 2-cyano-6-methoxy-3-methyl-, ethyl ester)
90158-43-3 structure
Product Name:2-Hexenoic acid, 2-cyano-6-methoxy-3-methyl-, ethyl ester
CAS No:90158-43-3
MF:C11H17NO3
MW:211.257583379745
CID:792977
PubChem ID:71429994
Update Time:2025-04-19
2-Hexenoic acid, 2-cyano-6-methoxy-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Hexenoic acid, 2-cyano-6-methoxy-3-methyl-, ethyl ester
- ethyl 2-cyano-6-methoxy-3-methylhex-2-enoate
- 90158-43-3
- DTXSID90848650
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- Inchi: 1S/C11H17NO3/c1-4-15-11(13)10(8-12)9(2)6-5-7-14-3/h4-7H2,1-3H3
- InChI Key: NRDMCRYYPGAECX-UHFFFAOYSA-N
- SMILES: O(C)CCCC(=C(C#N)C(=O)OCC)C
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 59.3Ų
2-Hexenoic acid, 2-cyano-6-methoxy-3-methyl-, ethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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